Cas no 827341-85-5 (2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester)

2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester structure
827341-85-5 structure
Product name:2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester
CAS No:827341-85-5
MF:C10H13O3F3
MW:238.20362
CID:684411
PubChem ID:57495158

2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester
    • (4-hydroxycyclohexyl) 2-(trifluoromethyl)prop-2-enoate
    • SCHEMBL6316283
    • DTXSID30726903
    • 4-Hydroxycyclohexyl 2-(trifluoromethyl)prop-2-enoate
    • JDKIDLYWKMUPJH-UHFFFAOYSA-N
    • 827341-85-5
    • Inchi: InChI=1S/C10H13F3O3/c1-6(10(11,12)13)9(15)16-8-4-2-7(14)3-5-8/h7-8,14H,1-5H2
    • InChI Key: JDKIDLYWKMUPJH-UHFFFAOYSA-N
    • SMILES: C=C(C(=O)OC1CCC(CC1)O)C(F)(F)F

Computed Properties

  • Exact Mass: 238.08167876g/mol
  • Monoisotopic Mass: 238.08167876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester Related Literature

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